Cas no 1029733-65-0 (N-(4-fluorophenyl)-N-methyl-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide)

• Product Name: N-(4-fluorophenyl)-N-methyl-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide
• CAS No: 1029733-65-0
• MF: C₂₃H₂₄FN₅OS
• MW: 437.53296661377
• CID: 5432681
• Update Time: 2025-07-15

N-(4-fluorophenyl)-N-methyl-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-N-methyl-2-[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanylacetamide
• N-(4-fluorophenyl)-N-methyl-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide

• Inchi： 1S/C23H24FN5OS/c1-27(19-9-7-18(24)8-10-19)21(30)17-31-23-22(25-11-12-26-23)29-15-13-28(14-16-29)20-5-3-2-4-6-20/h2-12H,13-17H2,1H3
• InChI Key： YOLXLZBJMQYEAR-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=C(F)C=C1)C)(=O)CSC1=NC=CN=C1N1CCN(C2=CC=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(4-fluorophenyl)-N-methyl-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide

N-(4-Fluorophenyl)-N-methyl-2-{[3-(4-Phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide (CAS No. 1029733-65-0): A Comprehensive Overview

N-(4-Fluorophenyl)-N-methyl-2-{[3-(4-Phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide (CAS No. 1029733-65-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the sulfonamide class and features a unique structural arrangement that includes a fluorinated phenyl group, a methyl group, and a piperazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of N-(4-fluorophenyl)-N-methyl-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide is characterized by its intricate functional groups, which play crucial roles in its pharmacological properties. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The piperazine moiety, on the other hand, is known for its ability to interact with various receptors and enzymes, potentially modulating their activity.

Recent studies have highlighted the potential of N-(4-fluorophenyl)-N-methyl-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine pathways. The compound has been shown to exhibit selective serotonin reuptake inhibition (SSRI) properties, which could make it effective in managing conditions such as depression and anxiety disorders.

In addition to its potential as an SSRI, N-(4-fluorophenyl)-N-methyl-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide has also demonstrated promising activity in preclinical models of pain management. Research has indicated that the compound can effectively reduce nociceptive responses, suggesting its potential as an analgesic agent. This dual action—both as an SSRI and an analgesic—makes it a versatile candidate for further clinical investigation.

The pharmacokinetic profile of N-(4-fluorophenyl)-N-methyl-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Studies have shown that the compound exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. These properties suggest that it could be administered orally with consistent therapeutic effects.

One of the key challenges in the development of new pharmaceutical compounds is ensuring their safety and efficacy. Preclinical toxicology studies have indicated that N-(4-fluorophenyl)-N-methyl-2-{[3-(4-phenylpiperazin-1-y l)pyrazin - 2 - yl]sulfanyl}acetamide has a favorable safety profile at therapeutic doses. However, further clinical trials are necessary to confirm these findings and to evaluate any potential side effects or interactions with other medications.

The synthesis of N-(4-fluorophenyl)-N-methyl - 2 - {[ 3 - ( 4 - pheny lpip er azin - 1 - yl ) pyraz in - 2 - yl ] sulfan yl } acetam ide involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, N-(4-fluorophen yl ) - N - meth yl - 2 - {[ 3 - ( 4 - pheny lpip er azin - 1 - yl ) pyraz in - 2 - yl ] sulfan yl } acetam ide (CAS No. 1029733 - 65 - 0) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in both preclinical and clinical settings. As research continues to advance our understanding of this compound, it holds the potential to contribute significantly to the treatment of various neurological and pain-related disorders.